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Cat. No.: B10763412 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
(-)-alpha-Methylnorepinephrine, also known as levonordefrin or corbadrine, is a

sympathomimetic amine that functions as a potent and selective agonist at α2-adrenergic

receptors. It is the active metabolite of the antihypertensive prodrug methyldopa, responsible

for its therapeutic effects. This technical guide provides a comprehensive overview of the

chemical properties, mechanism of action, pharmacology, and relevant experimental

methodologies associated with (-)-alpha-Methylnorepinephrine. Quantitative data are

presented in structured tables for clarity, and key signaling pathways and experimental

workflows are illustrated using diagrams. This document is intended to serve as a detailed

resource for researchers, scientists, and professionals involved in drug development and

pharmacological research.

Core Chemical and Physical Properties
(-)-alpha-Methylnorepinephrine is a catecholamine and a substituted phenethylamine

derivative.[1] Its chemical structure and fundamental properties are summarized below.
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Property Value Reference

IUPAC Name

4-[(1R,2S)-2-amino-1-

hydroxypropyl]benzene-1,2-

diol

[2]

Other Names
Levonordefrin, Corbadrine,

(-)-3,4-Dihydroxynorephedrine
[2]

Molecular Formula C₉H₁₃NO₃ [2]

Molecular Weight 183.207 g/mol [2]

CAS Number 829-74-3 [2]

Metabolism
Primarily by catechol-O-

methyltransferase (COMT)
[2]

Mechanism of Action and Signaling Pathway
(-)-alpha-Methylnorepinephrine exerts its pharmacological effects primarily through its

agonist activity at α2-adrenergic receptors.[2] In the context of its prodrug, methyldopa, the

mechanism unfolds within the central nervous system. Methyldopa is transported into

adrenergic neurons and subsequently metabolized to (-)-alpha-Methylnorepinephrine. This

active metabolite is then stored in presynaptic vesicles, where it displaces norepinephrine.

Upon neuronal firing, (-)-alpha-Methylnorepinephrine is released into the synaptic cleft and

acts as a potent agonist at presynaptic α2-adrenergic autoreceptors. The stimulation of these

receptors leads to an inhibition of further norepinephrine release, resulting in a decrease in

sympathetic outflow from the central nervous system and a subsequent reduction in blood

pressure.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to (-)-alpha-
Methylnorepinephrine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10763412#what-is-alpha-methylnorepinephrine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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